![molecular formula C14H10ClFN2S B5853555 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole](/img/structure/B5853555.png)
2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole
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Overview
Description
2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising pharmacological properties, making it a subject of interest for researchers in the field of drug discovery.
Mechanism of Action
The mechanism of action of 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole involves the inhibition of specific enzymes such as tyrosine kinases. This inhibition leads to the disruption of signaling pathways that are essential for the survival and growth of cancer cells, ultimately resulting in their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated. However, studies have shown that this compound exhibits potent antitumor activity in various cancer cell lines, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole is its potent inhibitory activity against specific enzymes, making it a valuable tool for the study of various signaling pathways. However, one of the limitations of this compound is its potential toxicity, which must be carefully monitored during lab experiments.
Future Directions
There are several future directions for the research and development of 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole. These include:
1. Investigating the potential use of this compound in combination with other chemotherapeutic agents for the treatment of cancer.
2. Studying the effects of this compound on other signaling pathways involved in the regulation of cell growth and proliferation.
3. Developing more potent analogs of this compound with improved pharmacological properties.
4. Investigating the potential use of this compound in the treatment of other diseases such as inflammatory disorders.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the field of medicinal chemistry. Its potent inhibitory activity against specific enzymes makes it a valuable tool for the study of various signaling pathways, and its antitumor activity makes it a promising candidate for the development of new cancer treatments. However, further research is needed to fully understand the biochemical and physiological effects of this compound and to develop more potent analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole involves the reaction of 2-chloro-4-fluorobenzyl chloride with 1H-benzimidazole-2-thiol in the presence of a suitable base. The reaction takes place under mild conditions and yields the desired product in good yields.
Scientific Research Applications
The potential applications of 2-[(2-chloro-4-fluorobenzyl)thio]-1H-benzimidazole in the field of medicinal chemistry are vast. This compound has been found to exhibit potent inhibitory activity against a variety of enzymes such as tyrosine kinases, which are involved in the regulation of cell growth and proliferation. As a result, this compound has been investigated for its potential use in the treatment of cancer.
properties
IUPAC Name |
2-[(2-chloro-4-fluorophenyl)methylsulfanyl]-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFN2S/c15-11-7-10(16)6-5-9(11)8-19-14-17-12-3-1-2-4-13(12)18-14/h1-7H,8H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROPPJSWZYRAAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC3=C(C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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